![molecular formula C8H7IN2O B1400564 (3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol CAS No. 1036990-66-5](/img/structure/B1400564.png)
(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol
Overview
Description
“(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” is a chemical compound with the molecular formula C8H7IN2O . It has a molecular weight of 274.06 and is also known by its CAS Number: 1036990-66-5 .
Synthesis Analysis
The synthesis of “(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” and similar compounds has been a subject of research . The synthesis process often involves transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions . A plausible mechanistic pathway includes the initial imine formation as the slowest step, followed by iodine catalyzed tautomerization, intramolecular cyclization, and oxidative aromatization .
Molecular Structure Analysis
The molecular structure of “(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” is represented by the InChI code: 1S/C8H7IN2O/c9-7-4-10-8-3-6(5-12)1-2-11(7)8/h1-4,12H,5H2 .
Chemical Reactions Analysis
The chemical reactions involving “(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” are complex and can involve several steps. The reaction output is strongly dependent on the substituents of both reactants, independent of the catalyst used .
Scientific Research Applications
Synthesis and Chemical Properties
Multi-component Reactions and Synthesis : (3-Iodoimidazo[1,2-a]pyridin-7-yl)methanol is involved in various synthesis reactions. For example, a novel one-step solution phase synthesis of an array of 3-aminoimidazo[1,2-a]pyridines was reported, utilizing methanol and other components in a reaction mediated by microwave irradiation and catalyzed by scandium triflate (Schwerkoske, Masquelin, Perun, & Hulme, 2005).
Extended Pi-Conjugated Systems : The compound has been used in the synthesis of extended pi-conjugated systems. A novel pseudo five-component condensation approach was used to synthesize bis-3-aminoimidazo[1, 2-a] pyridines, pyrimidines, and pyrazines (Shaabani, Soleimani, Maleki, & Moghimirad, 2009).
Metal-Free Iodocyclization Cascade : A method for synthesizing 3-iodoimidazo[1,2-a]pyridines was developed, involving an I2O5-mediated iodocyclization cascade of N-(1-arylallyl)pyridin-2-amines, highlighting a metal-free approach (Zhou, Yuan, Jin, & Liu, 2019).
Dehydrative Cyclization for Synthesis : A series of 11-aryl-11H-indeno[1',2':4,5]imidazo[1,2-a]pyridines was synthesized through AlCl3-promoted, dehydrative cyclization (Borgohain & Das, 2019).
Low-Cost Emitter Synthesis : The compound is utilized in the synthesis of low-cost emitters with large Stokes' shifts, offering applications in luminescent materials (Volpi et al., 2017).
Regioselective Synthesis and Switching : Copper-catalyzed synthesis methods have been developed for the regioselective synthesis of 2- and 3-iodoimidazo[1,2-a]pyridines, demonstrating a unique approach to synthesis (Samanta et al., 2016).
Crystal Structure Analysis : The crystal structure of compounds related to (3-Iodoimidazo[1,2-a]pyridin-7-yl)methanol, like the (5-methylimidazo[1,2-a]pyridin-2-yl)methanol, has been analyzed, providing insights into molecular interactions and structure (Elaatiaoui et al., 2014).
Applications in Catalysis and Complex Formation
Catalytic and Complex Synthesis : The compound is used in the synthesis of nickel complexes with bidentate N,O-type ligands, showing potential in catalysis applications (Kermagoret & Braunstein, 2008).
Fuel Cell Applications : Developments in proton-conducting membranes for fuel cells involve compounds related to (3-Iodoimidazo[1,2-a]pyridin-7-yl)methanol, highlighting its potential in energy-related applications (Carollo et al., 2006).
Future Directions
The future directions for the research and application of “(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” are promising. The compound has potential pharmaceutical applications , and its synthesis has been well studied in the past decade because of its importance as a bioactive scaffold . The development of new synthetic protocols for the construction of an imidazo [1,2- a ]pyridine core is an active area of research, aiming to improve the ecological impact of the classical schemes .
properties
IUPAC Name |
(3-iodoimidazo[1,2-a]pyridin-7-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2O/c9-7-4-10-8-3-6(5-12)1-2-11(7)8/h1-4,12H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQBVGLDOOIGACS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC=C2I)C=C1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1036990-66-5 | |
Record name | (3-Iodoimidazo[1,2-a]pyridin-7-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.